Cas no 717869-69-7 (N-(3-Acetamidophenyl)-5-methylfuran-2-carboxamide)
717869-69-7 structure
Product Name:N-(3-Acetamidophenyl)-5-methylfuran-2-carboxamide
CAS No:717869-69-7
MF:C14H14N2O3
MW:258.272563457489
CID:558258
Update Time:2023-08-02
N-(3-Acetamidophenyl)-5-methylfuran-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 2-Furancarboxamide,N-[3-(acetylamino)phenyl]-5-methyl-
- 2-Furancarboxamide,N-[3-(acetylamino)phenyl]-5-methyl-(9CI)
- SMR000080641
- N-(3-acetamidophenyl)-5-methylfuran-2-carboxamide
- MLS000065918
- HMS2455N08
- STK462450
- ST50872368
- N-[3-(acetylamino)phenyl]-5-methyl-2-furamide
- Z28280618
- N-{3-[(5-methyl-2-furyl)carbonylamino]phenyl}acetamide
- N-[3-(acetylamino)phenyl]-5-methylfuran-2-carboxamide
- N-(3-Acetamidophenyl)-5-methylfuran-2-carboxamide
-
- Inchi: 1S/C14H14N2O3/c1-9-6-7-13(19-9)14(18)16-12-5-3-4-11(8-12)15-10(2)17/h3-8H,1-2H3,(H,15,17)(H,16,18)
- InChI Key: OIHPGQFZMVYNCE-UHFFFAOYSA-N
- SMILES: O1C(C)=CC=C1C(NC1=CC=CC(=C1)NC(C)=O)=O
Computed Properties
- Exact Mass: 258.1
- Monoisotopic Mass: 258.1
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 346
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 71.3
N-(3-Acetamidophenyl)-5-methylfuran-2-carboxamide Related Literature
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Feng Peng,Yuhao Zhang,Wei Yang,Yong Cao Polym. Chem., 2019,10, 1367-1376
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Suneel Gangada,Naresh Duvva,Raghu Chitta Phys. Chem. Chem. Phys., 2018,20, 21352-21367
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